1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 1,2-dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol
• InChI: InChI=1S/C12H22O/c1-5-10(2)9-11(3)7-6-8-12(11,4)13/h13H,2,5-9H2,1,3-4H3
• InChI Key: UBJWPGKHPUQJQD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C)CC1(CCCC1(C)O)C

Description

1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol is a cyclopentanol derivative characterized by a bicyclic structure with two methyl groups at the 1- and 2-positions and a 2-methylidenebutyl substituent at the 2-position. Its molecular formula is C₁₂H₂₀O (molecular weight: 180.29 g/mol), identical to structurally related compounds like 1,2-Dimethyl-2-(pent-4-yn-1-yl)cyclopentan-1-ol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol can be achieved through various synthetic routes. One common method involves the alkylation of cyclopentanone with appropriate alkyl halides in the presence of a strong base, followed by reduction to introduce the hydroxyl group . The reaction conditions typically include:

Base: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu)

Solvent: Tetrahydrofuran (THF) or dimethyl sulfoxide (DMSO)

Temperature: Room temperature to reflux conditions

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts such as palladium or nickel can also enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using reagents like or .

Reduction: The compound can be reduced to form different alcohols or alkanes using or .

Substitution: The hydroxyl group can be substituted with halides using reagents like or .

Common Reagents and Conditions

Oxidation: Chromium trioxide (CrO3), Pyridinium chlorochromate (PCC)

Reduction: Lithium aluminum hydride (LiAlH4), Sodium borohydride (NaBH4)

Substitution: Thionyl chloride (SOCl2), Phosphorus tribromide (PBr3)

Major Products Formed

Oxidation: Formation of ketones

Reduction: Formation of secondary alcohols or alkanes

Substitution: Formation of alkyl halides

Scientific Research Applications

1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol has various applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with enzymes or receptors, influencing their activity. The compound’s unique structure allows it to interact with various biological molecules, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol with three structurally related cyclopentanol derivatives, focusing on molecular features, physicochemical properties, and functional roles.

Table 1: Comparative Analysis of Cyclopentanol Derivatives

Property/Compound	1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol	1,2-Dimethyl-2-(pent-4-yn-1-yl)cyclopentan-1-ol	5-[(4-Chlorophenyl)methyl]-2,2-dimethyl-1-(1,2,4-triazol-1-ylmethyl)cyclopentan-1-ol (Metconazole)
Molecular Formula	C₁₂H₂₀O	C₁₂H₂₀O	C₁₇H₂₁ClN₃O
Molecular Weight (g/mol)	180.29	180.29	318.82
Substituents	2-Methylidenebutyl	Pent-4-yn-1-yl	4-Chlorophenylmethyl, 1,2,4-triazol-1-ylmethyl
Key Functional Groups	Methylidene (CH₂=)	Alkyne (C≡C)	Triazole, Chlorophenyl
Boiling Point	Not reported	Not available	Not reported
Applications	Research intermediate (hypothesized)	Organic synthesis intermediate	Agricultural fungicide (commercial use)

Structural and Functional Differences

Substituent Reactivity: The methylidene group in 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol offers sites for electrophilic addition or Diels-Alder reactions, distinguishing it from the alkyne-containing analog (pent-4-yn-1-yl), which may undergo alkyne-specific reactions like Sonogashira coupling . Metconazole’s triazole ring and chlorophenyl group are critical for its antifungal activity, enabling binding to fungal cytochrome P450 enzymes—a feature absent in the other two compounds .

Stereochemical Complexity: The cyclopentanol backbone in all three compounds introduces stereoisomerism. However, Metconazole’s additional chiral centers (from triazole and chlorophenyl groups) enhance its biological specificity compared to the simpler hydrocarbon substituents in the other two compounds.

Physicochemical Properties

• Molecular Weight : The target compound and its alkyne analog share identical molecular weights, suggesting similar volatility and solubility profiles. In contrast, Metconazole’s higher molecular weight (318.82 g/mol) correlates with lower volatility and enhanced bioavailability in agrochemical formulations .
• Boiling Points : Data gaps exist for the target compound, but analogs with similar hydrocarbon substituents (e.g., pent-4-yn-1-yl) likely exhibit boiling points within 200–250°C, typical for mid-sized cyclic alcohols.

Biological Activity

1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol is a compound of significant interest in various fields, particularly in fragrance and cosmetic applications. Its biological activity has been explored in different studies, revealing potential therapeutic properties and applications. This article provides a detailed overview of the biological activity of this compound, supported by data tables and research findings.

Chemical Formula: C10H18O
Molecular Weight: 154.2493
CAS Registry Number: 4028-60-8
IUPAC Name: Cyclopentanol, 1,2-dimethyl-3-(1-methylethenyl)-, [1R-(1α,2α,3α)]

The structure of 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol features a cyclopentane ring with multiple substituents that influence its biological interactions.

Antimicrobial Properties

Research indicates that compounds similar to 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol exhibit antimicrobial activity. For instance:

• A study on cycloalkenones demonstrated potent cytotoxic effects against oral tumor cells, suggesting similar potential for this compound in inhibiting microbial growth .

Antioxidant Activity

The compound's structure suggests it may possess antioxidant properties. Antioxidants are crucial for neutralizing free radicals and preventing oxidative stress-related damage. Preliminary studies indicate that compounds with similar structures can scavenge free radicals effectively.

Study on Fragrance Applications

A case study evaluated the use of 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol in cosmetic formulations. The findings highlighted:

• Stability: The compound remained stable under various conditions.
• Skin Compatibility: It showed good compatibility with skin formulations, making it suitable for cosmetic use.

Cytotoxicity Assessment

A cytotoxicity assessment was conducted using human oral squamous cell carcinoma (HSC-2) cell lines. Results indicated:

• IC50 Values: The compound exhibited an IC50 value indicating moderate cytotoxicity against cancer cells, suggesting its potential as a therapeutic agent .

Data Table of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of microbial growth
Antioxidant	Scavenging of free radicals
Cytotoxicity	Moderate cytotoxicity against HSC-2
Skin Compatibility	Good stability in cosmetic formulations